![molecular formula C18H13FN2O4 B2432322 Methyl 4-(5-(4-fluorophenyl)oxazole-2-carboxamido)benzoate CAS No. 955659-02-6](/img/structure/B2432322.png)
Methyl 4-(5-(4-fluorophenyl)oxazole-2-carboxamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate” is a chemical compound with the molecular formula C11H8FNO3 . It has a molecular weight of 221.19 .
Molecular Structure Analysis
The molecular structure of “Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate” consists of a 5-membered oxazole ring attached to a 4-fluorophenyl group and a methyl ester group .Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl 5-(4-fluorophenyl)oxazole-4-carboxylate” are as follows: It has a molecular weight of 221.18500, and its exact mass is 221.04900 .Scientific Research Applications
- Evidence : Molecular docking studies indicate that it binds closely to the human estrogen alpha receptor (ERα), comparable to the native ligand 4-OHT .
- Evidence : Further research is needed, but related indole derivatives have demonstrated anti-inflammatory and analgesic activities .
Anticancer Activity
Anti-Inflammatory and Analgesic Properties
Neuroprotective Potential
Organic Synthesis and Medicinal Chemistry
Safety and Hazards
Mechanism of Action
Mode of Action
Oxazole derivatives have been shown to exhibit various biological activities, including antimicrobial and anti-biofilm activities .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl 4-(5-(4-fluorophenyl)oxazole-2-carboxamido)benzoate are currently unknown . These properties are crucial for understanding the compound’s bioavailability, its distribution within the body, its metabolic transformation, and its elimination from the body.
Result of Action
Related oxazole derivatives have been reported to exhibit antimicrobial and anti-biofilm activities .
properties
IUPAC Name |
methyl 4-[[5-(4-fluorophenyl)-1,3-oxazole-2-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN2O4/c1-24-18(23)12-4-8-14(9-5-12)21-16(22)17-20-10-15(25-17)11-2-6-13(19)7-3-11/h2-10H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWZORJFNKNZGQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(5-(4-fluorophenyl)oxazole-2-carboxamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.